Cas no 120013-57-2 (5-O-Desmethyl Donepezil)

• Product Name: 5-O-Desmethyl Donepezil
• CAS No: 120013-57-2
• MF: C₂₃H₂₇NO₃
• MW: 365.465386629105
• CID: 133139
• PubChem ID: 11503234
• Update Time: 2025-04-19

5-O-Desmethyl Donepezil Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,2,3-dihydro-5-hydroxy-6-methoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-
• 5-O-Desmethyl Donepezil
• 2-[(1-benzylpiperidin-4-yl)methyl]-5-hydroxy-6-methoxy-2,3-dihydroinden-1-one
• 1H-Inden-1-one,2,3-dihydro-5-hydroxy-6-methoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]
• 2-((1-benzylpiperidin-4-yl)methyl)-5-hydroxy-6-methoxy-2,3-dihydro-1H-inden-1-one
• 1-Benzyl-4-((5-hydroxy-6-methoxy-1-oxo-indan-2-yl)methyl)piperidine
• UNII-56R452SD5N
• 5-O-Desmethyldonepezil
• 120013-57-2
• Donepezil (metabolite m2)
• CHEBI:145216
• 2-(1-benzylpiperidine-4-ylmethyl)-5-hydroxy-6-methoxyindan-1-one
• 56R452SD5N
• FT-0666154
• AKOS030255243
• 1-Benzyl-4-[(5-hydroxy-6-methoxy-1-oxo-indan-2-yl)methylpiperidine
• Q27261423
• DTXSID10467680
• 1H-Inden-1-one, 2,3-dihydro-5-hydroxy-6-methoxy-2-((1-(phenylmethyl)-4-piperidinyl)methyl)-
• NS00116576
• 1H-Inden-1-one, 2,3-dihydro-5-hydroxy-6-methoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-
• 2-[(1-Benzyl-4-piperidinyl)methyl]-5-hydroxy-6-methoxyindan-1-one
• Donepezil (m2)
• 1-benzyl-4-(5-hydroxy-6-methoxy-1-oxo-indan-2-yl)methylpiperidine
• 2-[(1-benzylpiperidin-4-yl)methyl]-5-hydroxy-6-methoxy-2,3-dihydro-1H-inden-1-one
• SCHEMBL4934899
• J-004239
• DB-260458
• 2-((1-benzylpiperidin-4-yl)methyl)-5-hydroxy-6-methoxy-2,3-dihydroinden-1-one
• 1H-Inden-1-one, 2,3-dihydro-5-hydroxy-6-methoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-; 2,3-Dihydro-5-hydroxy-6-methoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-1H-inden-1-one; 1-Benzyl-4-[(5-hydroxy-6-methoxy-1-oxo-indan-2-yl)methyl]piperidine; 5-O-Desmethyl donepezil
• 2-[(1-Benzyl-4-piperidinyl)methyl]-5-hydroxy-6-methoxy-1-indanone
• 2-((1-benzyl-4-piperidinyl)methyl)-5-hydroxy-6-methoxyindan-1-one
• DTXCID50418499

• Inchi： 1S/C23H27NO3/c1-27-22-14-20-18(13-21(22)25)12-19(23(20)26)11-16-7-9-24(10-8-16)15-17-5-3-2-4-6-17/h2-6,13-14,16,19,25H,7-12,15H2,1H3
• InChI Key： DSMISVLYMKJMLP-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=CC=2CC1CC1CCN(CC2C=CC=CC=2)CC1)O)OC

Computed Properties

• Exact Mass: 365.19900
• Monoisotopic Mass: 365.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.191
• Melting Point: 170-172°C
• Boiling Point: 545.301°C at 760 mmHg
• Flash Point: 283.588°C
• Refractive Index: 1.604
• PSA: 49.77000
• LogP: 3.99600

5-O-Desmethyl Donepezil Security Information

• Storage Condition：-20°C Freezer